Cas no 328946-18-5 (1,2-Dihexanoyl-sn-glycero-3-phosphocholine-d)

• Product Name: 1,2-Dihexanoyl-sn-glycero-3-phosphocholine-d
• CAS No: 328946-18-5
• MF: C₂₀H₄₀NO₈P
• MW: 453.507267951965
• CID: 4728505
• PubChem ID: 166600412
• Update Time: 2024-10-31

1,2-Dihexanoyl-sn-glycero-3-phosphocholine-d Chemical and Physical Properties

Names and Identifiers

• 1,2-dihexanoyl-d22-sn-glycero-3-phosphocholine
• 06:0 PC-D22
• DVZARZBAWHITHR-BGBVYDDGSA-N
• 1,2-DIHEXANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE (DH6PC) (HEXANOYL-D22, 97%
• 50-60% α-C)
• 50-60% ON ALPHA CARBONS)
• 1,2-Dihexanoyl-sn-glycero-3-phosphocholine-d
• MS-28828
• DA-69376
• 328946-18-5
• 1,2-Dihexanoyl-sn-glycero-3-phosphocholine-d22
• [(2R)-2,3-bis(2,2,3,3,4,4,5,5,6,6,6-undecadeuteriohexanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate

• MDL： MFCD02259232
• Inchi： 1S/C20H40NO8P/c1-6-8-10-12-19(22)26-16-18(29-20(23)13-11-9-7-2)17-28-30(24,25)27-15-14-21(3,4)5/h18H,6-17H2,1-5H3/t18-/m1/s1
• InChI Key： DVZARZBAWHITHR-GOSISDBHSA-N
• SMILES： [C@H](COC(=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(OC(=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])COP([O-])(=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 475.38724264g/mol
• Monoisotopic Mass: 475.38724264g/mol
• Isotope Atom Count: 22
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Color/Form: 10 mg/mL (790427C-10mg)

1,2-Dihexanoyl-sn-glycero-3-phosphocholine-d Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines